Cas no 16047-94-2 (Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1))
16047-94-2 structure
Product Name:Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
CAS No:16047-94-2
MF:C13H20IN
MW:317.209075927734
CID:165424
PubChem ID:21144479
Update Time:2025-04-19
Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1)
- 1-benzyl-1,3,3-trimethylazetidin-1-ium,iodide
- DTXSID80611017
- 1-Benzyl-1,3,3-trimethylazetidin-1-ium iodide
- NSC-142625
- 1-Benzyl-1,3-trimethylazetidinium iodide
- NSC142625
- 16047-94-2
- Azetidinium,3,3-trimethyl-, iodide
-
- Inchi: 1S/C13H20N.HI/c1-13(2)10-14(3,11-13)9-12-7-5-4-6-8-12;/h4-8H,9-11H2,1-3H3;1H/q+1;/p-1
- InChI Key: FVKRMGLMZLBUSB-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)(CC2C=CC=CC=2)CC(C)(C)C1
Computed Properties
- Exact Mass: 190.1597
- Monoisotopic Mass: 317.06405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Azetidinium,1,3,3-trimethyl-1-(phenylmethyl)-, iodide (1:1) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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